Cas no 1804768-04-4 (Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804768-04-4
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837793
• Update Time: 2025-11-01

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)6-4(8(10,11)12)5(16)3(2-17-6)20-9(13,14)15/h2H,1H3
• InChI Key： XWSZFDASBLPKPB-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OC)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804768-04-4): An Overview

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804768-04-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

Chemical Structure and Properties

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate is a complex organic molecule with a molecular formula of C₁₁H₆F₆INO₃. The presence of iodine, trifluoromethoxy, and trifluoromethyl groups imparts unique chemical properties to the molecule. These functional groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the compound. The iodine atom, in particular, is a valuable handle for further chemical modifications, making this compound an attractive starting material for various synthetic routes.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its melting point and boiling point are not well-documented in the literature, but these properties can be determined through experimental methods. The high degree of fluorination and the presence of the iodine atom contribute to its hydrophobic nature, which can be advantageous in certain biological applications.

Synthesis Methods

The synthesis of methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has been reported in several scientific publications. One common approach involves the sequential functionalization of a pyridine core. The process typically begins with the preparation of a pyridine derivative containing the desired substituents on the ring. For instance, 5-trifluoromethoxy-3-trifluoromethylpyridine can be synthesized through a series of reactions involving nucleophilic substitution and electrophilic aromatic substitution.

The introduction of the iodine atom is often achieved through a halogenation reaction using an appropriate iodinating agent such as N-iodosuccinimide (NIS). The final step involves esterification to form the methyl ester group. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product.

Applications in Medicinal Chemistry

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has shown promise in various areas of medicinal chemistry due to its unique structural features. One notable application is in the development of inhibitors for specific enzymes and receptors. The trifluoromethoxy and trifluoromethyl groups are known to enhance binding affinity and selectivity, making this compound a valuable scaffold for drug design.

Recent studies have explored the use of this compound as a lead structure for developing inhibitors of kinases, which are important targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modulating kinase activity, these inhibitors can potentially halt tumor growth and progression.

In addition to kinase inhibition, methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has been investigated for its potential as an antimicrobial agent. The presence of fluorinated groups can enhance the compound's ability to disrupt bacterial cell membranes, making it an attractive candidate for developing new antibiotics.

Clinical Trials and Research Developments

The clinical potential of compounds derived from methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate is an active area of research. Several preclinical studies have demonstrated promising results in animal models, paving the way for further clinical evaluation. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity against various cancer cell lines without significant toxicity to normal cells.

Clinical trials are currently underway to assess the safety and efficacy of these compounds in human subjects. Early results have been encouraging, with some patients showing significant improvements in disease outcomes. However, more extensive studies are needed to fully understand the therapeutic potential and long-term effects of these compounds.

Conclusion

Methyl 4-iodo-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804768-04-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive starting material for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments.